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Compound of Interest

Compound Name: Rediocide A

Cat. No.: B15592781 Get Quote

Introduction
Rediocide A is a natural product isolated from Traditional Chinese Medicine that has

demonstrated promising potential as an immune checkpoint inhibitor.[1][2] Research has

identified its role in overcoming the immuno-resistance of non-small cell lung cancer (NSCLC)

cells to Natural Killer (NK) cell-mediated cytotoxicity.[1] These application notes provide

detailed protocols for utilizing Rediocide A to study its effects on cancer cells in vitro, focusing

on its mechanism of action related to the TIGIT/CD155 immune checkpoint axis.

Mechanism of Action: TIGIT/CD155 Signaling
Pathway
Rediocide A has been shown to enhance NK cell tumoricidal activity by down-regulating the

expression of CD155 (also known as the Poliovirus Receptor, PVR) on the surface of cancer

cells.[1][2] CD155 is a ligand for the inhibitory receptor TIGIT (T cell immunoreceptor with Ig

and ITIM domains) found on NK cells and T cells. The binding of CD155 to TIGIT transmits an

inhibitory signal, suppressing the cytotoxic function of the immune cell. By reducing CD155

expression on tumor cells, Rediocide A effectively blocks this inhibitory signal, thereby

"releasing the brakes" on NK cells and enhancing their ability to recognize and kill cancer cells.

[1]
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1. Seed Cells
(e.g., A549, H1299)

in 96-well plate

2. Incubate 24h
at 37°C, 5% CO2

3. Treat with Rediocide A
(various concentrations)

4. Incubate for 24-72h

5. Add MTT Reagent
(10 µL/well)

6. Incubate 4h
at 37°C

7. Add Solubilization Solution
(e.g., DMSO, 100 µL/well)

8. Read Absorbance
(570 nm)
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1. Seed & Treat Cells
with Rediocide A

2. Harvest Cells
(including supernatant)

3. Wash with cold PBS

4. Resuspend in 1X
Annexin Binding Buffer

5. Add Annexin V-FITC
and Propidium Iodide (PI)

6. Incubate 15 min
in the dark

7. Add Binding Buffer

8. Analyze by
Flow Cytometry

 

1. Cell Lysis &
Protein Quantification (BCA)

2. Sample Preparation
(Laemmli Buffer + Heat)

3. SDS-PAGE
(Protein Separation)

4. Protein Transfer
(Gel to PVDF Membrane)

5. Blocking
(5% Milk or BSA)

6. Primary Antibody Incubation
(e.g., anti-CD155) o/n at 4°C

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Detection
(ECL Substrate & Imaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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